![molecular formula C17H21N5O3 B2953131 8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione CAS No. 505051-12-7](/img/structure/B2953131.png)
8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione, also known as Caffeine-HPA, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of caffeine, a widely consumed stimulant, and has been found to exhibit enhanced pharmacological properties compared to caffeine.
Mechanism of Action
The mechanism of action of 8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione is not fully understood, but it is believed to act on multiple targets in the body. It has been shown to inhibit phosphodiesterase (PDE) enzymes, which are involved in the degradation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). This results in an increase in the levels of cAMP and cGMP, which are important second messengers involved in various cellular processes. This compound has also been found to modulate the activity of ion channels, such as calcium and potassium channels, which are involved in neuronal signaling.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. In animal models, it has been shown to enhance cognitive function, memory retention, and locomotor activity. It has also been found to exhibit anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases. Furthermore, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
The advantages of using 8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione in lab experiments include its high purity, enhanced pharmacological properties compared to caffeine, and its potential therapeutic applications. However, the limitations include the lack of knowledge regarding its mechanism of action and potential side effects, which may hinder its clinical translation.
Future Directions
There are several future directions for the research on 8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione. Firstly, further studies are needed to elucidate its mechanism of action and potential side effects. Secondly, clinical trials are needed to evaluate its safety and efficacy in humans. Thirdly, studies are needed to explore its potential therapeutic applications in various fields, such as neurology, cancer research, and inflammation. Finally, studies are needed to develop new synthetic methods for this compound to improve its yield and purity.
Synthesis Methods
8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione can be synthesized from caffeine by reacting it with 3-(chloropropyl)amine hydrochloride, followed by the addition of 3-methylbenzylamine and sodium hydride. The resulting product is purified by column chromatography to obtain pure this compound. This synthetic method has been reported to yield a high purity of this compound, making it suitable for further research applications.
Scientific Research Applications
8-(3-Hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione has been extensively studied for its potential therapeutic applications in various fields of research. In neuroscience, it has been found to enhance cognitive function and memory retention in animal models. In cancer research, it has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Furthermore, this compound has also been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
8-(3-hydroxypropylamino)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O3/c1-11-5-3-6-12(9-11)10-22-13-14(19-16(22)18-7-4-8-23)21(2)17(25)20-15(13)24/h3,5-6,9,23H,4,7-8,10H2,1-2H3,(H,18,19)(H,20,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLRUMYKOCPRSJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C3=C(N=C2NCCCO)N(C(=O)NC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.